Cas no 1881463-83-7 (6-Chloro-3-ethoxy-2-iodopyridine)

• Product Name: 6-Chloro-3-ethoxy-2-iodopyridine
• CAS No: 1881463-83-7
• MF: C₇H₇ClINO
• MW: 283.494053125381
• MDL: MFCD31725262
• CID: 4783643
• Update Time: 2025-11-01

6-Chloro-3-ethoxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-ethoxy-2-iodopyridine

• MDL： MFCD31725262
• Inchi： 1S/C7H7ClINO/c1-2-11-5-3-4-6(8)10-7(5)9/h3-4H,2H2,1H3
• InChI Key： OLQUNDZYQGNOGI-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(N=1)Cl)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 6-Chloro-3-ethoxy-2-iodopyridine

Professional Introduction to 6-Chloro-3-ethoxy-2-iodopyridine (CAS No. 1881463-83-7)

6-Chloro-3-ethoxy-2-iodopyridine, with the chemical identifier CAS No. 1881463-83-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and ethoxy substituents, along with an iodine atom, provides multiple reactive sites for further functionalization, enabling chemists to tailor its properties for specific applications.

The compound's structure is characterized by a pyridine core, which is a common motif in many pharmacologically relevant molecules. Pyridines are known for their ability to interact with biological targets due to their electron-deficient nature and the presence of nitrogen, which can form hydrogen bonds and coordinate with metal ions. In the case of 6-Chloro-3-ethoxy-2-iodopyridine, the chloro group at the 6-position and the ethoxy group at the 3-position contribute to its reactivity, while the iodine at the 2-position serves as a good leaving group in nucleophilic substitution reactions.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated pyridines as building blocks for drug discovery. The halogen atoms, particularly chlorine and iodine, can be easily manipulated through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions allow for the introduction of aryl or vinyl groups at various positions of the pyridine ring, expanding the scope of possible derivatives. For instance, 6-Chloro-3-ethoxy-2-iodopyridine has been utilized in synthesizing novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

In particular, the development of targeted therapies has seen a surge in the use of small molecule inhibitors that modulate the activity of specific enzymes. Pyridine-based inhibitors have shown promise in this area due to their ability to bind tightly to enzyme active sites. The CAS No. 1881463-83-7 compound serves as a precursor for designing molecules that can selectively inhibit pathways involved in disease progression. For example, researchers have explored its use in creating inhibitors targeting tyrosine kinases, which are overactive in many forms of cancer.

The ethoxy group in 6-Chloro-3-ethoxy-2-iodopyridine also plays a critical role in determining its pharmacokinetic properties. Ethoxy-substituted compounds often exhibit improved solubility and metabolic stability, which are essential factors for drug candidates. By incorporating this group, chemists can enhance the bioavailability of potential drugs derived from this scaffold. Furthermore, computational studies have shown that the ethoxy group can influence the binding affinity of molecules by affecting their conformational flexibility and electronic distribution.

Another area where 6-Chloro-3-ethoxy-2-iodopyridine has found utility is in agrochemical research. The structural features of this compound make it a suitable candidate for developing novel pesticides and herbicides. Pyridine derivatives are known to interact with biological systems at various levels, from inhibiting enzymes involved in plant growth to disrupting pest nervous systems. The halogen atoms provide handles for further derivatization, allowing researchers to fine-tune the activity and selectivity of these compounds.

The synthesis of 6-Chloro-3-ethoxy-2-iodopyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Common synthetic routes include halogenation followed by etherification and final iodination steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. For instance, catalytic halogenation techniques have been developed that minimize side reactions and improve yields.

In conclusion, 6-Chloro-3-ethoxy-2-iodopyridine (CAS No. 1881463-83-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new therapeutic targets and agricultural challenges, compounds like this will remain indispensable tools in the chemist's arsenal.